2,5-dichloro-N-(2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C14H10Cl2N2O3S/c15-9-1-3-11(16)13(7-9)22(20,21)18-10-2-4-12-8(5-10)6-14(19)17-12/h1-5,7,18H,6H2,(H,17,19)
• InChI Key: RAVUZNOOHWWRAX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl)NC1=O
• Molecular Formula: C14H10Cl2N2O3S
• Molecular Weight: 357.2 g/mol

Description

2,5-dichloro-N-(2-oxoindolin-5-yl)benzenesulfonamide, also known as SBI-425, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the sulfonamide class of drugs, which are widely used in the pharmaceutical industry due to their broad range of biological activities.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

Research has shown that derivatives of benzenesulfonamide, including structures similar to 2,5-dichloro-N-(2-oxoindolin-5-yl)benzenesulfonamide, have been synthesized and evaluated for their inhibitory activity against the carbonic anhydrase enzyme. These compounds demonstrate potent in vitro inhibition against human carbonic anhydrase isoforms I, II, and VII, with inhibitory activities in the low nanomolar range. Such inhibitors have potential applications in the treatment of conditions like glaucoma, epilepsy, obesity, and certain cancers due to the role of carbonic anhydrase in these diseases (Sethi et al., 2013).

Antimicrobial and Anticancer Evaluation

Another study synthesized a series of derivatives and evaluated them for their antimicrobial and anticancer activities. The results indicated significant effectiveness of certain compounds against various bacterial strains and cancer cell lines, showcasing the therapeutic potential of these sulfonamide derivatives in antimicrobial and anticancer treatments (Kumar et al., 2014).

Urease Inhibition for GIT Disorders

Compounds with the core structure of 2,5-dichloro-N-(2-oxoindolin-5-yl)benzenesulfonamide have also been identified as potential urease inhibitors. These compounds have shown excellent anti-urease activity, suggesting their utility in treating gastrointestinal tract disorders such as gastric and peptic ulcers and hepatic encephalopathy (Irshad et al., 2021).

Cognitive Enhancing Properties

Research on similar benzenesulfonamide derivatives has demonstrated cognitive enhancing properties in animal models, particularly through the inhibition of the 5-HT6 receptor. Such compounds are being explored for their potential use in treating cognitive deficits associated with diseases like Alzheimer's and schizophrenia (Hirst et al., 2006).